![molecular formula C12H17NO2 B2505822 3-[(Oxolan-2-ylmethoxy)methyl]aniline CAS No. 927803-13-2](/img/structure/B2505822.png)
3-[(Oxolan-2-ylmethoxy)methyl]aniline
Description
3-[(Oxolan-2-ylmethoxy)methyl]aniline, also known as OXA, is an aromatic amine that is used in a variety of scientific research applications. OXA is a colorless, odourless, and non-toxic compound that is soluble in water and organic solvents. It is an important intermediate in the synthesis of various compounds, including pharmaceuticals, agrochemicals, and dyes. OXA has been used in a variety of scientific research applications, including as a probe for biochemical and physiological studies, as a reagent in organic synthesis, and as a catalyst in organic reactions.
Scientific Research Applications
1. Corrosion Inhibition
A study by Dagdag et al. (2019) investigated the synthesis and corrosion inhibition effectiveness of aromatic epoxy monomers, including derivatives similar to 3-[(Oxolan-2-ylmethoxy)methyl]aniline, on carbon steel in acidic solutions. The monomers were found to be effective corrosion inhibitors, with their effectiveness following a specific sequence. The study combined computational and experimental techniques to explore the interaction between these monomers and metallic surfaces (Dagdag et al., 2019).
2. Chemical Synthesis
Research by Yunnikova and Ésenbaeva (2016) explored the use of 1,3-dioxolane, a molecule structurally related to 3-[(Oxolan-2-ylmethoxy)methyl]aniline, as a methylene group source in the synthesis of substituted 3,4-dihydroquinazolines. This study indicates the potential utility of similar compounds in complex organic synthesis (Yunnikova & Ésenbaeva, 2016).
3. Materials Chemistry
Goel et al. (2008) synthesized 'quat-primer polymers' containing groups structurally akin to 3-[(Oxolan-2-ylmethoxy)methyl]aniline. These polymers, featuring cationic and reactive groups, were characterized for their potential in creating ultrathin coatings on substrates like highly oriented pyrolytic graphite. Such research underscores the applicability of such compounds in materials chemistry (Goel et al., 2008).
4. Photophysics and Electroluminescence
Research by Vezzu et al. (2010) on luminescent tetradentate bis-cyclometalated platinum complexes used ligands structurally related to 3-[(Oxolan-2-ylmethoxy)methyl]aniline. Their study focused on the design, synthesis, structure, photophysics, and application in electroluminescence, highlighting the potential of such compounds in optoelectronic devices (Vezzu et al., 2010).
properties
IUPAC Name |
3-(oxolan-2-ylmethoxymethyl)aniline |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17NO2/c13-11-4-1-3-10(7-11)8-14-9-12-5-2-6-15-12/h1,3-4,7,12H,2,5-6,8-9,13H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
POJRATSCRJVQEK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(OC1)COCC2=CC(=CC=C2)N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H17NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
207.27 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-[(Oxolan-2-ylmethoxy)methyl]aniline | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-(4-Fluorobenzyl)-3-(8-methyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)urea](/img/structure/B2505745.png)
![N-(2,5-dimethoxyphenyl)-2-(3-(4-ethoxyphenyl)-5,6-dimethyl-2,4-dioxo-3,4-dihydrothieno[2,3-d]pyrimidin-1(2H)-yl)acetamide](/img/no-structure.png)
![3-[(1-phenyl-1H-1,2,4-triazol-3-yl)oxy]-2-butanone](/img/structure/B2505752.png)
![(1S,5R)-3-[(2-Methylpropan-2-yl)oxycarbonylamino]bicyclo[3.2.1]octane-3-carboxylic acid](/img/structure/B2505754.png)
